Dimethyl 2,2'-(1,4-phenylenebis(methaneylylidene))bis(3-oxobutanoate)
Catalog No.
S9101407
CAS No.
M.F
C18H18O6
M. Wt
330.3 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
Dimethyl 2,2'-(1,4-phenylenebis(methaneylylidene))bis(3-oxobutanoate)
IUPAC Name
methyl (2E)-2-[[4-[(E)-2-methoxycarbonyl-3-oxobut-1-enyl]phenyl]methylidene]-3-oxobutanoate
Molecular Formula
C18H18O6
Molecular Weight
330.3 g/mol
InChI
InChI=1S/C18H18O6/c1-11(19)15(17(21)23-3)9-13-5-7-14(8-6-13)10-16(12(2)20)18(22)24-4/h5-10H,1-4H3/b15-9+,16-10+
InChI Key
JOKUAUYWWDXSHM-KAVGSWPWSA-N
Canonical SMILES
CC(=O)C(=CC1=CC=C(C=C1)C=C(C(=O)C)C(=O)OC)C(=O)OC
Isomeric SMILES
CC(=O)/C(=C\C1=CC=C(C=C1)/C=C(/C(=O)OC)\C(=O)C)/C(=O)OC
XLogP3
2.3
Hydrogen Bond Acceptor Count
6
Exact Mass
330.11033829 g/mol
Monoisotopic Mass
330.11033829 g/mol
Heavy Atom Count
24
Dates
Modify: 2024-01-07
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:51981-21-6
Molecular Formula:C9H12NNa4O83
Molecular Weight:354.15
Availability:
In Stock
CAS No.:1016971-82-6
Molecular Formula:C28H31N7O4
Molecular Weight:529.6 g/mol
Availability:
Inquiry
CAS No.:25485-88-5
Molecular Formula:C13H16O3
Molecular Weight:220.26 g/mol
Availability:
In Stock
CAS No.:62183-79-3
Molecular Formula:C12H26
Molecular Weight:170.33 g/mol
Availability:
In Stock
CAS No.:6324-72-7
Molecular Formula:C5H5N5OS
Molecular Weight:183.19 g/mol
Availability:
In Stock
CAS No.:5449-12-7
Molecular Formula:C10H10NaO3+
Molecular Weight:201.17 g/mol
Availability:
In Stock
CAS No.:55231-08-8
Molecular Formula:C20H30O10
Molecular Weight:430.4 g/mol
Availability:
In Stock
CAS No.:221243-98-7
Molecular Formula:C20H34O8
Molecular Weight:402.5 g/mol
Availability:
In Stock
CAS No.:2624-17-1
Molecular Formula:C3H2N3NaO3
Molecular Weight:151.06 g/mol
Availability:
Inquiry
